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Compound of Interest

Compound Name: 3-Propylbenzene-1,2-diol

CAS No.: 2896-63-1

Cat. No.: B1228176

Get Quote

High-Purity Ligand & Metabolic Intermediate Profile

Executive Summary
3-Propylcatechol (3-PC) is a specialized vicinal diol used primarily as a structural probe in

immunology and a metabolic intermediate in environmental toxicology. Distinct from its more

common isomer, 4-propylcatechol, this 3-substituted congener serves as a critical short-chain

analog for Urushiol (the allergen in Toxicodendron species). Its specific steric configuration—

where the propyl chain is adjacent to the hydroxyl groups—modulates its redox potential and

binding affinity, making it an essential tool for studying contact dermatitis mechanisms without

the extreme persistence of long-chain homologs.

Chemical Identity & Structural Analysis
Unlike the 4-isomer, the 3-propyl substitution creates a "crowded" coordination environment

around the catechol moiety. This steric pressure influences its chelation kinetics with

metalloenzymes (e.g., extradiol dioxygenases).
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Parameter Technical Specification

CAS Registry Number 2896-63-1

IUPAC Name 3-Propylbenzene-1,2-diol

Synonyms
3-Propylpyrocatechol; 1,2-Benzenediol, 3-

propyl-

Molecular Formula

C

H

O

Molecular Weight 152.19 g/mol

SMILES CCCc1cccc(O)c1O

InChI Key MPWGZBWDLMDIHO-UHFFFAOYSA-N

Physicochemical Profiling
Note on Isomer Specificity: Literature often conflates CAS 2896-63-1 with CAS 2525-02-2 (4-

propylcatechol). The data below strictly applies to the 3-isomer.
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Property Value / Range Experimental Note

Physical State Viscous Oil / Low-Melting Solid
Tends to supercool; 4-isomer

melts at ~60°C.

Boiling Point 245–255 °C (Predicted)
Decomposes near BP; vacuum

distillation recommended.

Solubility (Aq) Low (< 10 mg/mL)

Hydrophobic propyl chain

reduces water solubility vs.

catechol.

Solubility (Org) High
Soluble in DMSO, Ethanol,

DCM, Diethyl Ether.

pKa (OH-1) ~9.2
Slightly higher than catechol

due to alkyl donation.

LogP 2.34 (Predicted)
Lipophilic; crosses cell

membranes readily.

Synthesis & Manufacturing Protocols
To ensure high regioselectivity for the 3-position, a Claisen Rearrangement strategy is superior

to direct Friedel-Crafts alkylation, which favors the 4-position.

Protocol: Ortho-Specific Synthesis via Claisen
Rearrangement
Rationale: This pathway guarantees the alkyl group migrates to the ortho position relative to the

allyloxy group.

O-Allylation: React catechol with allyl bromide (1.0 eq) and K

CO

in acetone to form the mono-allyl ether.

Claisen Rearrangement: Heat the ether neat or in high-boiling solvent (e.g., decalin) at 180–

200°C. The allyl group migrates to the ortho position (C3), restoring aromaticity to yield 3-
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allylcatechol.

Hydrogenation: Catalytic reduction (H

, Pd/C, MeOH) of the alkene side chain yields 3-propylcatechol.

Visualization: Synthesis Pathway
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Figure 1: Regioselective synthesis of 3-propylcatechol via Claisen rearrangement to ensure C3

substitution.

Biological & Pharmacological Context
Immunological Probe (Urushiol Analog)
3-Propylcatechol acts as a hapten. It oxidizes to a quinone species (3-propyl-1,2-

benzoquinone), which then acts as a Michael acceptor toward nucleophilic residues (Cysteine-

SH, Lysine-NH

) on skin proteins.

Utility: Used to study the threshold of T-cell activation in contact dermatitis without inducing

the severe, long-lasting sensitization caused by the C15-chain urushiols found in poison ivy.

Metabolic Degradation Pathway
In Pseudomonas species, 3-propylcatechol is a central intermediate in the catabolism of 2-

propylphenol. It undergoes meta-cleavage by catechol 2,3-dioxygenase.

Mechanism: The aromatic ring is cleaved adjacent to the hydroxyl groups, yielding 2-

hydroxy-6-oxo-nona-2,4-dienoate.
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Visualization: Metabolic Fate (Meta-Cleavage)
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Figure 2: Bacterial degradation pathway of 3-propylcatechol via meta-cleavage.

Analytical Characterization
To validate the identity of CAS 2896-63-1 and distinguish it from the 4-isomer:

1H NMR (DMSO-d

, 400 MHz):

Aromatic Region: Look for a specific pattern of three protons. A triplet (H5), and two

doublets (H4, H6) indicate the 1,2,3-substitution pattern. The 4-isomer would show a

different splitting pattern (doublet, doublet, singlet).
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Alkyl Chain: Triplet (~0.9 ppm, -CH

), Multiplet (~1.6 ppm, -CH

-), Triplet (~2.5 ppm, benzylic -CH

-).

HPLC:

Column: C18 Reverse Phase.

Mobile Phase: Water/Acetonitrile (Gradient).

Retention Time: 3-Propylcatechol typically elutes after catechol but before longer chain

analogs (e.g., pentadecylcatechol).

Handling, Stability & Safety
Oxidation Sensitivity: Catechols oxidize rapidly in air, especially at alkaline pH, turning dark

brown (quinone formation).

Protocol: Store under Argon/Nitrogen at -20°C.

Safety:

GHS Classification: Skin Irrit. 2, Eye Irrit. 2.

Sensitizer: Although less potent than urushiol, it is a contact sensitizer. Handle with nitrile

gloves and work in a fume hood.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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